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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Reactive Red 180, an azo dye commonly used in various research and industrial

applications, including textile dyeing and experimental assays.

Chemical and Physical Properties
Proper preparation of a stock solution requires accurate information regarding the chemical

and physical properties of the solute. The key properties of Reactive Red 180 are summarized

below.
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Property Value References

IUPAC Name

tetrasodium;5-benzamido-4-

hydroxy-3-[[1-sulfonato-6-(2-

sulfonatooxyethylsulfonyl)naph

thalen-2-

yl]diazenyl]naphthalene-2,7-

disulfonate

[1]

CAS Number 72828-03-6, 98114-32-0 [2][3]

Molecular Formula C₂₉H₁₉N₃Na₄O₁₇S₅ [1][2][3]

Molecular Weight 933.76 g/mol [2][3]

Appearance Red to dark blue powder [2][4]

Solubility (Water) 50 g/L (53.55 mM) [2]

Solubility (DMSO) 100 mg/mL (107.09 mM) [3]

Optimal pH 4.0 - 7.0 [4][5]

Experimental Protocols
The following protocols detail the preparation of aqueous and organic stock solutions of

Reactive Red 180. Adherence to these steps is crucial for ensuring the accuracy and

reproducibility of experiments.

2.1. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the Reactive Red 180 powder in a well-ventilated area or a chemical fume hood to

avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed hazard information.

2.2. Materials
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Reactive Red 180 powder

Solvent:

For aqueous solution: Deionized or distilled water (softened water is recommended)[6].

For organic solution: Anhydrous Dimethyl Sulfoxide (DMSO)[3].

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (Class A)

Beaker

Magnetic stirrer and stir bar or vortex mixer

Ultrasonic bath (recommended for DMSO)[3]

pH meter (for aqueous solutions)

0.22 µm syringe filter (optional, for sterilization and removal of particulates)

Sterile, light-protecting storage tubes (e.g., amber microcentrifuge tubes)

2.3. Protocol 1: Preparation of an Aqueous Stock Solution (e.g., 10 mM)

This protocol is suitable for applications where water is the required solvent.

Calculate Required Mass: Use the following formula to determine the mass of Reactive Red
180 powder needed: Mass (g) = Desired Concentration (mol/L) × Final Volume (L) ×

Molecular Weight ( g/mol )

Example for 10 mL of a 10 mM solution:

Mass (g) = 0.010 mol/L × 0.010 L × 933.76 g/mol = 0.0934 g (or 93.4 mg)
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Weighing: Accurately weigh the calculated mass of Reactive Red 180 powder using an

analytical balance.

Dissolution: a. Transfer the powder to a beaker or the volumetric flask. b. Add a small

amount of deionized water (approximately 20-30% of the final volume). c. Create a paste by

mixing the powder with the water using a spatula or by swirling. This helps prevent

clumping[7]. d. Once a uniform paste is formed, gradually add more water while continuously

stirring or vortexing. Lukewarm (not hot) water may aid dissolution[7]. e. Bring the total

volume to approximately 80% of the final volume.

pH Adjustment: Check the pH of the solution. If necessary, adjust to a neutral pH (6.5-7.5) to

prevent dye hydrolysis[6].

Final Volume: Transfer the solution to the final volumetric flask (if a beaker was used). Rinse

the beaker with a small amount of water and add the rinsing to the flask to ensure a

complete transfer. Add deionized water to reach the final desired volume.

Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Filtration (Optional): For applications requiring a sterile solution or the removal of any

undissolved particulates, filter the stock solution through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect

from light and prevent contamination from repeated use[3]. Store as recommended in

Section 3.

2.4. Protocol 2: Preparation of a DMSO Stock Solution (e.g., 100 mM)

This protocol is for applications requiring a higher concentration or an organic solvent.

Calculate Required Mass:

Example for 1 mL of a 100 mM solution:

Mass (g) = 0.100 mol/L × 0.001 L × 933.76 g/mol = 0.0934 g (or 93.4 mg)

Weighing: Accurately weigh the calculated mass of Reactive Red 180 powder.
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Dissolution: a. Transfer the powder into a suitable vial. b. Add the calculated volume of

anhydrous DMSO. c. Vortex the solution vigorously. d. For complete dissolution, sonicate the

solution in an ultrasonic bath until all solid particles have disappeared[3].

Storage: Aliquot the solution into small, single-use volumes in appropriate vials (ensure they

are DMSO-compatible). Store immediately as detailed in Section 3.

Storage and Stability
Proper storage is critical to maintain the stability and efficacy of the Reactive Red 180 stock

solution.

Solvent
Storage
Temperature

Duration Conditions

DMSO -80°C 6 months

Sealed, protected

from light and

moisture[3].

DMSO -20°C 1 month

Sealed, protected

from light and

moisture[3].

Aqueous 2°C - 8°C Short-term

Protect from light; use

as soon as

possible[6].

Note: It is strongly recommended to prepare fresh aqueous solutions for each experiment. For

all stock solutions, avoid repeated freeze-thaw cycles by creating single-use aliquots[3].

Troubleshooting
Poor Solubility / "Freckles": Some batches of reactive dyes, particularly reds, may be difficult

to dissolve[7]. If undissolved particles remain:

Ensure the "pasting" method described in Protocol 2.3 was used[7].
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For aqueous solutions, consider preparing a "urea water" solvent (dissolve urea in hot

water and cool to lukewarm) to aid dissolution[7].

Filter the final solution through a fine mesh (e.g., nylon stocking) or a 0.22 µm filter to

remove particulates[7].

Workflow Diagram
The following diagram illustrates the general workflow for preparing a stock solution of

Reactive Red 180.
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Caption: Workflow for preparing a Reactive Red 180 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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